Cas no 51501-77-0 (Tetrakis(methylthio)tetrathiafulvalene)

• Product Name: Tetrakis(methylthio)tetrathiafulvalene
• CAS No: 51501-77-0
• MF: C₁₀H₁₂S₈
• MW: 388.7223
• CID: 935441
• PubChem ID: 87576910
• Update Time: 2025-05-20

Tetrakis(methylthio)tetrathiafulvalene Chemical and Physical Properties

Names and Identifiers

• tetrakis(methylthio)tetrathiafulvalene
• Tetrakis(methylthio)tetrathiafulvalene [Organic Electronic Material]
• 2-[4,5-bis(methylsulfanyl)-1,3-dithiol-2-ylidene]-4,5-bis(methylsulfanyl)-1,3-dithiole
• TMT-TTF
• 2,3,5,6-tetrakis(methylthio)tetrathiafulvalene
• 2,3,6,7-tetrakis(methylthio)tetrathiafulvalene
• 4,5-bis(methylthio)tetrathiafulvalene
• tetra(methylthio)-tetrathiafulvalene
• tetrakis(methylsulfanyl)tetrathiafulvalene
• LLLXUARUONPZIY-UHFFFAOYSA-N
• 51501-77-0
• 4,4',5,5'-Tetrakis(methylthio)-2,2'-bi(1,3-dithiolylidene)
• MFCD00059747
• C10H12S8
• DTXSID60348258
• 4,4',5,5'-Tetrakis(methylsulfanyl)tetrathiafulvalene
• Tetrakis(methylthio)tetrathiafulvalene, >/=96%
• SCHEMBL7712507
• CS-0373817
• Tetrakis(ethylthio)tetrathiafulvalene, >/=95%
• AKOS015910976
• 1,3-Dithiole,2-[4,5-bis(ethylthio)-1,3-dithiol-2-ylidene]-4,5-bis(ethylthio)-
• D92452
• T1119
• Tetrakis(methylthio)tetrathiafulvalene

• MDL： MFCD00059747
• Inchi： 1S/C10H12S8/c1-11-5-6(12-2)16-9(15-5)10-17-7(13-3)8(14-4)18-10/h1-4H3
• InChI Key： LLLXUARUONPZIY-UHFFFAOYSA-N
• SMILES： S1C(=C(SC([H])([H])[H])S/C/1=C1\SC(=C(SC([H])([H])[H])S\1)SC([H])([H])[H])SC([H])([H])[H]

Computed Properties

• Exact Mass: 387.87000
• Monoisotopic Mass: 387.8704698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.4
• Topological Polar Surface Area: 202

Experimental Properties

• Color/Form: Not determined
• Melting Point: 96.0 to 99.0 deg-C
• PSA: 202.40000
• LogP: 6.77820
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dithioles 1,3-dithioles

Additional information on Tetrakis(methylthio)tetrathiafulvalene

Comprehensive Analysis of Tetrakis(methylthio)tetrathiafulvalene (CAS No. 51501-77-0): Properties, Applications, and Future Trends

Tetrakis(methylthio)tetrathiafulvalene (CAS No. 51501-77-0), often abbreviated as TMT-TTF, is a sulfur-rich organic compound that has garnered significant attention in materials science and electronics. This tetrathiafulvalene derivative is renowned for its unique electrochemical properties, making it a pivotal component in the development of organic semiconductors, conductive polymers, and molecular electronics. Its molecular structure, featuring four methylthio groups attached to a tetrathiafulvalene core, enables exceptional electron-donating capabilities, which are critical for advanced applications.

In recent years, the demand for sustainable electronic materials has surged, driven by the global push toward green technology and renewable energy solutions. Researchers are increasingly exploring Tetrakis(methylthio)tetrathiafulvalene as a potential candidate for organic photovoltaics (OPVs) and flexible electronics, owing to its ability to facilitate charge transport with minimal energy loss. This aligns with the growing interest in eco-friendly alternatives to traditional silicon-based semiconductors, a topic frequently searched in academic and industrial circles.

The synthesis of CAS No. 51501-77-0 involves precise chemical modifications to the tetrathiafulvalene scaffold, ensuring high purity and stability. Its redox-active nature allows it to participate in charge-transfer complexes, which are essential for designing molecular switches and sensors. These applications are particularly relevant in the context of Internet of Things (IoT) devices, where low-power, high-efficiency components are in high demand.

Another area of interest is the role of TMT-TTF in supramolecular chemistry. Its ability to form stable π-stacked assemblies has opened doors for creating self-healing materials and adaptive nanostructures. This resonates with current trends in nanotechnology and smart materials, which dominate search queries in scientific databases. Moreover, the compound's compatibility with solution-processing techniques makes it attractive for large-scale manufacturing, addressing the industry's need for cost-effective production methods.

Despite its promising attributes, challenges remain in optimizing the performance-to-cost ratio of Tetrakis(methylthio)tetrathiafulvalene-based devices. Researchers are actively investigating doping strategies and hybrid material systems to enhance its conductivity and environmental stability. These efforts are closely tied to the broader discourse on next-generation electronics, a hot topic among tech enthusiasts and professionals alike.

In conclusion, CAS No. 51501-77-0 represents a versatile and innovative material with far-reaching implications for modern technology. Its applications span from energy storage to biomedical sensors, reflecting the interdisciplinary nature of contemporary research. As the scientific community continues to explore its potential, Tetrakis(methylthio)tetrathiafulvalene is poised to play a central role in shaping the future of functional materials and sustainable innovation.